3-Phenyl-3-(1-tetrazolyl)propanoic acid
Overview
Description
3-Phenyl-3-(1-tetrazolyl)propanoic acid, also known as PTZPA, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. PTZPA is a tetrazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Synthesis and Characterization
- Synthesis of Multi-Heterocyclic Anti-Bacterial Drugs : A series of 3-(4-(tetrazol-1-yl)phenyl)-5-phenyl-1H-pyrazoles, related to 3-Phenyl-3-(1-tetrazolyl)propanoic acid, have been synthesized for their potential as antibacterial drugs. Their structures were confirmed by spectral studies, and biological activity was assessed through antibacterial studies (Dhevaraj, Gopalakrishnan, & Pazhamalai, 2019).
Chemical Reactions and Properties
- Alkylation and Reaction with Epoxides : this compound derivatives have been studied in reactions with epoxides. The reaction of 5-phenyltetrazole with epichlorohydrin, for instance, leads to various compounds indicating the reactive nature of tetrazole derivatives (Buzilova et al., 1983).
Material Science Applications
- Polybenzoxazine Synthesis : The compound is explored as a renewable building block for enhancing the reactivity of molecules towards benzoxazine ring formation. This research demonstrates the potential of phloretic acid, related to this compound, in the synthesis of materials with wide-ranging applications (Trejo-Machin et al., 2017).
Photochemistry
- Photochemical Processes and Fragmentation : Studies on tetrazole derivatives, like 1-phenyl-tetrazolone, reveal significant insights into the photochemistry of these compounds. The photochemical processes involve cleavage of the tetrazole ring and production of various compounds, providing valuable information about the stability and reactivity under light exposure (Gómez-Zavaglia et al., 2006).
Coordination Chemistry and Luminescence
- Construction of Coordination Compounds : Tetrazole derivatives have been used to construct coordination architectures. New compounds based on tetrazole carboxylate ligands and europium(III) salts demonstrate the influence of counter anions and pH on the formation of coordination compounds, highlighting their potential in material science and luminescence applications (Miao et al., 2016).
Corrosion Inhibition
- Corrosion Inhibition Properties : Tetrazole derivatives have been investigated as corrosion inhibitors. Their adsorption behavior on metal surfaces and their efficiency in protecting metals like copper in acidic mediums have been studied, indicating the potential of this compound derivatives in industrial applications (Bourzi et al., 2020).
properties
IUPAC Name |
3-phenyl-3-(tetrazol-1-yl)propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O2/c15-10(16)6-9(14-7-11-12-13-14)8-4-2-1-3-5-8/h1-5,7,9H,6H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPEATIREFBKQKS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CC(=O)O)N2C=NN=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
632291-64-6 | |
Record name | 3-phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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